2,6-dichloro-3-{5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carbonyl}-5-fluoropyridine

• IUPAC Name: (2,6-dichloro-5-fluoropyridin-3-yl)-(5,7-dimethyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidin-4-yl)methanone
• InChI: InChI=1S/C14H13Cl2FN4O/c1-7-5-8(2)21-11(3-4-18-21)20(7)14(22)9-6-10(17)13(16)19-12(9)15/h3-4,6-8H,5H2,1-2H3
• InChI Key: VDQDWYOTVUANFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N2C(=CC=N2)N1C(=O)C3=CC(=C(N=C3Cl)Cl)F)C
• Molecular Formula: C14H13Cl2FN4O
• Molecular Weight: 343.2 g/mol

Description

The compound is a derivative of pyrazolo[1,5-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazolo[1,5-a]pyrimidine core would provide a rigid, planar structure, while the various substituents would add complexity and potentially affect the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of various functional groups. For example, the dichloro and fluoropyridine groups might make the compound more polar, affecting its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it was designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a number of factors, including its reactivity, toxicity, and the specific conditions under which it is handled and stored.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it were being developed as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.